
Application Notes and Protocols: 1,12-
Dodecanediol as a Plasticizer in Polymers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,12-dodecanediol
as a plasticizer in polymers. The information is intended to guide researchers in formulating

and evaluating polymer blends with enhanced flexibility and tailored mechanical properties for

a variety of applications, including in the pharmaceutical and medical device fields.

Introduction
1,12-Dodecanediol is a long-chain aliphatic diol that can function as a plasticizer in various

polymer systems. Its linear structure and terminal hydroxyl groups allow it to be incorporated

into polymer matrices, where it disrupts intermolecular polymer chain interactions, thereby

increasing flexibility and reducing brittleness. In some polymers, such as polyesters and

polyurethanes, it can also act as a chain extender, contributing to the overall polymer backbone

and influencing its mechanical and thermal properties.[1][2][3] The use of long-chain diols like

1,12-dodecanediol is of particular interest in the development of bio-based and biodegradable

polymers, offering an alternative to traditional phthalate plasticizers.

Mechanism of Action
As a plasticizer, 1,12-dodecanediol positions itself between polymer chains, increasing the

free volume and allowing for greater chain mobility. This increased mobility leads to a reduction

in the glass transition temperature (Tg) of the polymer, a key indicator of plasticization. The

long aliphatic chain of 1,12-dodecanediol enhances its compatibility with certain polymer
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backbones, promoting a more uniform distribution and effective plasticization. In the case of

polyurethanes and polyesters, the hydroxyl groups of 1,12-dodecanediol can react with

isocyanate or carboxylic acid groups, respectively, incorporating the diol into the polymer

structure as a chain extender. This covalent bonding can lead to a more permanent plasticizing

effect with reduced migration compared to non-reactive plasticizers.[2][3]

Quantitative Data on Plasticizer Performance
While specific quantitative data for 1,12-dodecanediol as a direct plasticizer in common

thermoplastics like PVC and PLA is not extensively available in the reviewed literature, the

expected trends can be inferred from studies on similar long-chain diols and other aliphatic

plasticizers. The following table provides a representative summary of the anticipated effects of

incorporating 1,12-dodecanediol on the mechanical properties of a generic polymer, such as

polylactic acid (PLA) or polyvinyl chloride (PVC). The data for the plasticized polymer is an

educated estimation based on qualitative descriptions and data from similar systems.

Table 1: Representative Mechanical Properties of a Polymer With and Without 1,12-
Dodecanediol Plasticizer (20 wt%)

Property Test Method
Neat Polymer
(Unplasticized)

Polymer with 20
wt% 1,12-
Dodecanediol
(Estimated)

Tensile Strength

(MPa)
ASTM D882 50 - 70 20 - 40

Elongation at Break

(%)
ASTM D882 2 - 10 150 - 300

Young's Modulus

(GPa)
ASTM D882 2.5 - 3.5 0.5 - 1.5

Shore D Hardness ASTM D2240 80 - 90 60 - 75

Glass Transition

Temp. (°C)
DSC 60 - 80 30 - 50
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Note: The values for the plasticized polymer are illustrative estimates based on general

principles of polymer plasticization by long-chain aliphatic compounds and may vary depending

on the specific polymer, processing conditions, and the actual concentration of 1,12-
dodecanediol.

Experimental Protocols
The following are detailed protocols for the incorporation of 1,12-dodecanediol into a polymer

matrix using either solvent casting or melt blending techniques, followed by standard testing

procedures to evaluate the mechanical properties of the resulting polymer films.

Protocol 1: Preparation of Plasticized Polymer Films by
Solvent Casting
This method is suitable for laboratory-scale preparation of thin polymer films with a uniform

dispersion of the plasticizer.

Materials and Equipment:

Polymer (e.g., PLA, PVC)

1,12-Dodecanediol

Volatile solvent (e.g., Dichloromethane for PLA, Tetrahydrofuran for PVC)

Glass petri dish or a flat glass plate

Magnetic stirrer and stir bar

Beaker

Film applicator (doctor blade)

Leveling table

Fume hood

Vacuum oven
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Procedure:

Dissolution: In a beaker, dissolve a known amount of the polymer in a suitable volatile

solvent to create a solution of a specific concentration (e.g., 10% w/v). Stir the solution using

a magnetic stirrer until the polymer is completely dissolved.

Plasticizer Addition: Add the desired amount of 1,12-dodecanediol (e.g., 20% by weight of

the polymer) to the polymer solution. Continue stirring until the plasticizer is fully dissolved

and the solution is homogeneous.

Casting: Place the glass petri dish or glass plate on a leveling table inside a fume hood. Pour

the polymer-plasticizer solution onto the glass substrate.

Film Formation: Use a film applicator (doctor blade) to spread the solution evenly across the

substrate to a desired thickness.

Solvent Evaporation: Allow the solvent to evaporate slowly in the fume hood at room

temperature for 24 hours. The slow evaporation helps in the formation of a uniform, defect-

free film.

Drying: Carefully peel the film from the glass substrate. Place the film in a vacuum oven at a

temperature below the polymer's glass transition temperature (e.g., 40°C) for 48 hours to

remove any residual solvent.

Conditioning: Store the dried films in a desiccator for at least 24 hours before

characterization.

Protocol 2: Preparation of Plasticized Polymer by Melt
Blending
This method is scalable and mimics industrial processing techniques.

Materials and Equipment:

Polymer pellets (e.g., PLA, PVC)

1,12-Dodecanediol powder
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Internal mixer (e.g., Brabender) or a twin-screw extruder

Compression molder with heated platens

Metal chase (mold)

Cooling press or water bath

Procedure:

Premixing: Dry the polymer pellets in a vacuum oven at an appropriate temperature (e.g.,

80°C for PLA) for at least 4 hours to remove any moisture. In a separate container, physically

mix the dried polymer pellets with the desired amount of 1,12-dodecanediol powder.

Melt Blending: Set the temperature of the internal mixer or extruder to a temperature above

the melting point of the polymer (e.g., 180-190°C for PLA). Add the premixed polymer and

plasticizer to the mixing chamber.

Compounding: Mix the components for a specified time (e.g., 5-10 minutes) at a set screw

speed (e.g., 50-100 rpm) until a homogeneous melt is obtained.

Sheet Formation: Transfer the molten blend to a compression molder. Place the material

between two metal plates within a chase of the desired thickness.

Compression Molding: Heat the platens to the molding temperature (e.g., 180°C for PLA)

and apply a low pressure for a few minutes to allow the material to melt and fill the mold.

Then, increase the pressure (e.g., to 10 MPa) for a few minutes to form a solid sheet.

Cooling: Transfer the mold to a cooling press or quench it in a water bath to solidify the

plastic sheet.

Specimen Preparation: Cut the prepared sheets into the required dimensions for mechanical

testing using a die cutter.

Protocol 3: Mechanical Testing of Plasticized Polymer
Films
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A. Tensile Properties (ASTM D882)

Cut the plasticized films into rectangular strips of specific dimensions (e.g., 100 mm length x

10 mm width).

Measure the thickness of each specimen at several points along the gauge length and

calculate the average.

Mount the specimen in the grips of a universal testing machine.

Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen

breaks.

Record the load and elongation data to determine tensile strength, elongation at break, and

Young's modulus.

B. Flexural Properties (ASTM D790)

Prepare rectangular bar specimens with specific dimensions (e.g., 127 mm x 12.7 mm x 3.2

mm).

Place the specimen on two supports in a three-point bending fixture.

Apply a load to the center of the specimen at a constant crosshead speed until the specimen

breaks or reaches a specified strain.

Record the load and deflection data to calculate the flexural strength and flexural modulus.

C. Hardness (ASTM D2240)

Use a Shore D durometer for rigid and semi-rigid plastics.

Place the plasticized polymer sheet on a hard, flat surface.

Press the durometer indenter firmly onto the surface of the specimen.

Read the hardness value from the durometer scale within one second of firm contact.
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Take multiple readings at different locations on the specimen and calculate the average.

Visualizations
The following diagrams illustrate the experimental workflow for preparing and testing plasticized

polymers.
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Caption: Experimental workflow for plasticizer incorporation and material characterization.
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Conclusion
1,12-Dodecanediol shows promise as a plasticizer for various polymers, offering the potential

to enhance flexibility and toughness. Its long aliphatic chain is expected to impart significant

plasticizing effects, including a reduction in tensile strength and hardness, a substantial

increase in elongation at break, and a lowering of the glass transition temperature. The

provided protocols offer a starting point for researchers to systematically evaluate the

performance of 1,12-dodecanediol in their specific polymer systems. Further research is

warranted to generate comprehensive quantitative data and to explore its application in

specialized areas such as biodegradable medical implants and drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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